Cas no 56578-34-8 (4-(4-phenylphenyl)butan-2-one)

• Product Name: 4-(4-phenylphenyl)butan-2-one
• CAS No: 56578-34-8
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 1599046
• PubChem ID: 3044029
• Update Time: 2025-07-21

4-(4-phenylphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-biphenyl-4-ylbutan-2-one
• 4-(4-Biphenylyl)-2-butanon
• 4-(4-phenylphenyl)butan-2-one
• DTXSID60205130
• 4-[1,1'-Biphenyl]-4-yl-2-butanone
• AKOS014793144
• DB-396191
• 56578-34-8
• 2-Butanone, 4-(1,1'-biphenyl)-4-yl)-
• 4-(4-Biphenylyl)-2-butanon [German]
• SCHEMBL8260837
• 4-(1,1'-Biphenyl)-4-yl-2-butanone
• EN300-1862876

• Inchi： 1S/C16H16O/c1-13(17)7-8-14-9-11-16(12-10-14)15-5-3-2-4-6-15/h2-6,9-12H,7-8H2,1H3
• InChI Key： NVIAWOHXGFMHCC-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 224.12018
• Monoisotopic Mass: 224.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.5

Experimental Properties

• Density: 1.03
• Boiling Point: 357.2°C at 760 mmHg
• Flash Point: 165.9°C
• Refractive Index: 1.553
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-phenylphenyl)butan-2-one

Chemical Profile of 4-(4-phenylphenyl)butan-2-one (CAS No. 56578-34-8)

4-(4-phenylphenyl)butan-2-one, identified by its Chemical Abstracts Service (CAS) number 56578-34-8, is an organic compound that has garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, featuring a butan-2-one backbone substituted with two phenyl groups at the fourth carbon position, exhibits a distinct molecular architecture that makes it a promising candidate for further exploration in drug discovery and material science applications.

The molecular formula of 4-(4-phenylphenyl)butan-2-one is C₁₆H₁₄O, reflecting its composition of 16 carbon atoms, 14 hydrogen atoms, and one oxygen atom. The presence of two phenyl rings attached to the central butan-2-one moiety imparts significant steric and electronic characteristics to the molecule, which can influence its interactions with biological targets. Such structural features are often exploited in the design of bioactive molecules, where specific spatial orientations and electronic distributions are critical for achieving desired pharmacological effects.

In recent years, the study of 4-(4-phenylphenyl)butan-2-one has been intersecting with advancements in computational chemistry and high-throughput screening techniques. Researchers have leveraged these tools to investigate the compound's potential as a scaffold for developing novel therapeutic agents. The dual phenyl groups provide a rigid framework that can be modified at various positions to fine-tune biological activity. For instance, substituents introduced at the para or ortho positions of the phenyl rings could alter binding affinity to enzymes or receptors, making this compound a versatile platform for medicinal chemistry innovation.

One of the most compelling aspects of 4-(4-phenylphenyl)butan-2-one is its role in exploring structure-activity relationships (SARs) within the realm of bioactive molecules. The compound's ability to serve as a precursor for more complex derivatives has been highlighted in several studies. By systematically modifying its core structure, researchers have generated libraries of analogs that exhibit diverse pharmacological profiles. These derivatives have shown promise in preliminary assays targeting neurological disorders, inflammation, and metabolic diseases, underscoring the compound's potential utility in addressing unmet medical needs.

The synthesis of 4-(4-phenylphenyl)butan-2-one has also been optimized to enhance yield and purity, enabling more extensive exploration of its applications. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to access enantiomerically pure forms of the compound. Such advancements are crucial for evaluating chiral effects in biological systems, where enantiomers can exhibit markedly different activities despite having identical molecular formulas.

From a material science perspective, 4-(4-phenylphenyl)butan-2-one has been investigated for its potential use in organic electronics and polymer chemistry. Its aromaticity and planar structure make it a candidate for applications in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and liquid crystal displays (LCDs). The compound's ability to form stable films and exhibit favorable electronic properties has been explored in thin-film technologies, where precise control over molecular arrangement is essential for optimal performance.

The intersection of pharmaceuticals and materials science continues to drive interest in compounds like 4-(4-phenylphenyl)butan-2-one. Researchers are increasingly recognizing the value of interdisciplinary approaches that combine chemical synthesis with computational modeling and nanotechnology. This holistic perspective allows for the development of multifunctional materials that can serve both as therapeutic agents and as components in advanced technological devices.

Future directions for research on 4-(4-phenylphenyl)butan-2-one may include exploring its role in drug delivery systems and nanomedicine. The compound's structural features could be exploited to design nanoparticles or liposomes that enhance drug solubility or targeted delivery to specific tissues. Additionally, its potential as an intermediate in synthesizing more complex bioactive molecules remains an attractive avenue for further investigation.

In conclusion, 4-(4-phenylphenyl)butan-2-one (CAS No. 56578-34-8) represents a fascinating subject of study across multiple domains of chemistry and biology. Its unique structural attributes offer opportunities for innovation in drug discovery, material science, and nanotechnology. As research continues to uncover new applications for this compound, it is likely to remain a significant focus for academic and industrial researchers seeking to develop next-generation therapeutics and functional materials.